Cas no 164408-44-0 (1H-Pyrazole, 5-methyl-4-[(4-methylphenyl)sulfonyl]-1-phenyl-)
164408-44-0 structure
Product Name:1H-Pyrazole, 5-methyl-4-[(4-methylphenyl)sulfonyl]-1-phenyl-
CAS No:164408-44-0
MF:C17H16N2O2S
MW:312.386142730713
CID:1344753
Update Time:2024-08-17
1H-Pyrazole, 5-methyl-4-[(4-methylphenyl)sulfonyl]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 5-methyl-4-[(4-methylphenyl)sulfonyl]-1-phenyl-
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- Inchi: 1S/C17H16N2O2S/c1-13-8-10-16(11-9-13)22(20,21)17-12-18-19(14(17)2)15-6-4-3-5-7-15/h3-12H,1-2H3
- InChI Key: GGLUNRHZKAHWRQ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(C)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=N1
Computed Properties
- Exact Mass: 312.09338
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 499.6±40.0 °C(Predicted)
- PSA: 51.96
- pka: -3.29±0.10(Predicted)
1H-Pyrazole, 5-methyl-4-[(4-methylphenyl)sulfonyl]-1-phenyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
164408-44-0 (1H-Pyrazole, 5-methyl-4-[(4-methylphenyl)sulfonyl]-1-phenyl-) Related Products
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